Cas no 107467-06-1 (3,4-Pyridinedimethanol,6-methyl-5-(sulfooxy)-)

3,4-Pyridinedimethanol,6-methyl-5-(sulfooxy)- structure
107467-06-1 structure
Product name:3,4-Pyridinedimethanol,6-methyl-5-(sulfooxy)-
CAS No:107467-06-1
MF:C8H11NO6S
MW:249.24104142189
CID:201878
PubChem ID:83899

3,4-Pyridinedimethanol,6-methyl-5-(sulfooxy)- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyridinedimethanol,6-methyl-5-(sulfooxy)-
    • [4,5-bis(hydroxymethyl)-2-methylpyridin-3-yl] hydrogen sulfate
    • 6-Methyl-5-(sulfooxy)-3,4-pyridinedimethanol
    • 4,5-bis(hydroxymethyl)-2-methylpyridin-3-yl hydrogen sulfate
    • pyridoxine 3-sulfate
    • 3,4-Pyridinedimethanol, 6-methyl-5-(sulfooxy)-
    • DTXSID20148054
    • 107467-06-1
    • Inchi: InChI=1S/C8H11NO6S/c1-5-8(15-16(12,13)14)7(4-11)6(3-10)2-9-5/h2,10-11H,3-4H2,1H3,(H,12,13,14)
    • InChI Key: KEXPIEQVJDWERO-UHFFFAOYSA-N
    • SMILES: OCC1=CN=C(C)C(OS(=O)(O)=O)=C1CO

Computed Properties

  • Exact Mass: 249.03073
  • Monoisotopic Mass: 249.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.633
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.619
  • PSA: 116.95
  • LogP: 0.63700

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